N-[(3S)-2,6-dioxopiperidin-3-yl]benzamide

• IUPAC Name: N-[(3S)-2,6-dioxopiperidin-3-yl]benzamide
• InChI: InChI=1S/C12H12N2O3/c15-10-7-6-9(12(17)14-10)13-11(16)8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,13,16)(H,14,15,17)/t9-/m0/s1
• InChI Key: QDCDITVKCKBZTO-VIFPVBQESA-N
• Canonical SMILES: C1CC(=O)NC(=O)C1NC(=O)C2=CC=CC=C2
• Isomeric SMILES: C1CC(=O)NC(=O)[C@H]1NC(=O)C2=CC=CC=C2
• Molecular Formula: C12H12N2O3
• Molecular Weight: 232.23 g/mol

Description

N-[(3S)-2,6-dioxopiperidin-3-yl]benzamide, also known as DPBA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. DPBA is a piperidin-3-yl benzamide derivative that has been synthesized by several methods.

Mechanism of Action

N-[(3S)-2,6-dioxopiperidin-3-yl]benzamide has been shown to inhibit the activity of enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of acetylcholine in the brain. This leads to an increase in the levels of acetylcholine, which is a neurotransmitter that is important for memory and learning.
Biochemical and Physiological Effects
N-[(3S)-2,6-dioxopiperidin-3-yl]benzamide has been shown to have several biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and inhibition of angiogenesis. It has also been shown to reduce oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(3S)-2,6-dioxopiperidin-3-yl]benzamide in lab experiments is its ability to selectively target specific enzymes and pathways, which can help to reduce off-target effects. However, one limitation is that N-[(3S)-2,6-dioxopiperidin-3-yl]benzamide can be difficult to synthesize and purify, which can make it challenging to obtain sufficient quantities for use in experiments.

Future Directions

There are several future directions for research on N-[(3S)-2,6-dioxopiperidin-3-yl]benzamide, including the development of more efficient synthesis methods, the investigation of its potential as a therapeutic agent for other diseases, and the exploration of its mechanism of action in greater detail. Additionally, further studies are needed to determine the safety and toxicity of N-[(3S)-2,6-dioxopiperidin-3-yl]benzamide in humans.

Synthesis Methods

N-[(3S)-2,6-dioxopiperidin-3-yl]benzamide can be synthesized by several methods, including the reaction of 3,4-dihydro-2H-pyran with benzoyl chloride and piperidine, followed by oxidation with potassium permanganate. Another method involves the reaction of piperidine with 2,6-dioxopiperidine-3-carboxylic acid, followed by reaction with benzoyl chloride.

Scientific Research Applications

N-[(3S)-2,6-dioxopiperidin-3-yl]benzamide has shown potential applications in various fields of scientific research, including medicinal chemistry, organic chemistry, and biochemistry. It has been studied for its potential use as a therapeutic agent for the treatment of cancer, Alzheimer's disease, and Parkinson's disease.